Cas no 1334371-56-0 (3-(1H-imidazol-1-yl)-6-{(2-phenyl-1,3-thiazol-4-yl)methylsulfanyl}pyridazine)

• Product Name: 3-(1H-imidazol-1-yl)-6-{(2-phenyl-1,3-thiazol-4-yl)methylsulfanyl}pyridazine
• CAS No: 1334371-56-0
• MF: C₁₇H₁₃N₅S₂
• MW: 351.448619604111
• CID: 6048468
• PubChem ID: 56724894
• Update Time: 2025-10-30

3-(1H-imidazol-1-yl)-6-{(2-phenyl-1,3-thiazol-4-yl)methylsulfanyl}pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(1H-imidazol-1-yl)-6-{(2-phenyl-1,3-thiazol-4-yl)methylsulfanyl}pyridazine
• Pyridazine, 3-(1H-imidazol-1-yl)-6-[[(2-phenyl-4-thiazolyl)methyl]thio]-
• 4-(((6-(1H-imidazol-1-yl)pyridazin-3-yl)thio)methyl)-2-phenylthiazole
• AKOS024618748
• 1334371-56-0
• 4-[(6-imidazol-1-ylpyridazin-3-yl)sulfanylmethyl]-2-phenyl-1,3-thiazole
• F1899-2480
• 3-(1H-imidazol-1-yl)-6-{[(2-phenyl-1,3-thiazol-4-yl)methyl]sulfanyl}pyridazine

• Inchi： 1S/C17H13N5S2/c1-2-4-13(5-3-1)17-19-14(11-24-17)10-23-16-7-6-15(20-21-16)22-9-8-18-12-22/h1-9,11-12H,10H2
• InChI Key： GJAGPCPAENXANX-UHFFFAOYSA-N
• SMILES： C1(N2C=NC=C2)=NN=C(SCC2=CSC(C3=CC=CC=C3)=N2)C=C1

Computed Properties

• Exact Mass: 351.06123778g/mol
• Monoisotopic Mass: 351.06123778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 642.3±65.0 °C(Predicted)
• pka: 3.53±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-(1H-imidazol-1-yl)-6-{(2-phenyl-1,3-thiazol-4-yl)methylsulfanyl}pyridazine

Introduction to 3-(1H-imidazol-1-yl)-6-{(2-phenyl-1,3-thiazol-4-yl)methylsulfanyl}pyridazine (CAS No. 1334371-56-0)

3-(1H-imidazol-1-yl)-6-{(2-phenyl-1,3-thiazol-4-yl)methylsulfanyl}pyridazine is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1334371-56-0, represents a unique molecular architecture that combines the functionalities of imidazole, pyridazine, and thiazole moieties. The structural complexity of this molecule not only makes it an intriguing subject of study but also opens up numerous possibilities for its application in drug discovery and development.

The compound's core structure consists of a pyridazine ring substituted at the 6-position with a methylsulfanyl group linked to a phenyl ring, which is further connected to a thiazole ring. The imidazole moiety is attached at the 3-position of the pyridazine ring. This particular arrangement of heterocyclic rings endows the molecule with a rich array of potential interactions with biological targets, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions between this compound and various biological receptors. Studies have shown that the imidazole and thiazole rings can form stable hydrogen bonds and π-stacking interactions with target proteins, which are crucial for drug efficacy. Additionally, the presence of the phenyl ring and the methylsulfanyl group enhances the molecule's lipophilicity, potentially improving its ability to cross cell membranes and reach intracellular targets.

In the realm of medicinal chemistry, the synthesis of derivatives of 3-(1H-imidazol-1-yl)-6-{(2-phenyl-1,3-thiazol-4-yl)methylsulfanyl}pyridazine has been a focus of numerous research groups. By modifying specific substituents on the molecule, researchers aim to optimize its pharmacokinetic properties and enhance its binding affinity to therapeutic targets. For instance, replacing the methylsulfanyl group with other sulfur-containing functional groups or introducing additional aromatic rings could lead to novel compounds with improved biological activity.

The compound's potential applications extend beyond traditional small-molecule drug development. Its unique structural features make it an attractive scaffold for designing molecules that can interact with multiple targets simultaneously, a strategy known as polypharmacology. This approach has gained significant traction in recent years due to its ability to address complex diseases that involve multiple pathological pathways.

Furthermore, the growing interest in immunotherapy has prompted researchers to explore the immunomodulatory properties of 3-(1H-imidazol-1-yl)-6-{(2-phenyl-1,3-thiazol-4-yl)methylsulfanyl}pyridazine. Preliminary studies suggest that this compound may have potential in modulating immune responses by interacting with immune checkpoint proteins. Such interactions could make it a valuable asset in developing immunotherapeutic agents for cancer treatment.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. The use of chiral auxiliaries or catalysts ensures high enantioselectivity, which is crucial for achieving biologically active enantiomers.

In conclusion, 3-(1H-imidazol-1-yl)-6-{(2-phenyl-1,3-thiazol-4-yl)methylsulfanyl}pyridazine (CAS No. 1334371-56-0) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further exploration in drug discovery. As research continues to uncover new therapeutic applications and synthetic methodologies, this compound is poised to play a vital role in developing next-generation pharmaceutical agents.